Cas no 35556-70-8 (Phosphoenolpyruvic acid tricyclohexylammonium salt)
Phosphoenolpyruvic acid tricyclohexylammonium salt Chemical and Physical Properties
Names and Identifiers
-
- PHOSPHOENOLPYRUVIC ACID TRIS(CYCLOHEXYLAMMONIUM) SALT
- Phosphoenolpyruvic Acid Tris(cyclohexylammonium) Salt Hydrate
- PHOSPHOENOLPYRUVIC ACID TRICYCLOHEXYLAMMOMIUM SALT
- 2-(phosphonooxy)acrylic acid
- 2-phosphonooxy-acrylic acid
- Cyclohexylamin,Salz der 2-Phosphonooxy-acrylsaeure
- cyclohexylamine,salt of
- PEP 3 CHX
- PEP TCHA SALT
- PEP-3CHA
- PEP-TRI
- PHOSPHO(ENOL)PYRUVATE*TRI(CYCLOHEXYLAMMO NIUM)
- PHOSPHOENOLPYRUVATE TRIS(CYCLOHEXYLAMMONIUM) SALT
- phosphoenolpyruvic acid
- PHOSPHOENOLPYRUVIC ACID TRI(CYCLOHEXYLAMINE) SALT
- Phosphoenolpyruvic acid, tricyclohexylammonium salt
- the
- tri(cyclohexyl amine) salt
- Phosphoenolpyruvic Acid Tris(cyclohexylamine) Salt
- Tricyclohexanaminium 2- (phosphonatooxy)acrylate
- Phosphoenolpyruvic acid tricyclohexylammonium salt
-
- MDL: MFCD00004258
- Inchi: 1S/3C6H13N.C3H5O6P/c3*7-6-4-2-1-3-5-6;1-2(3(4)5)9-10(6,7)8/h3*6H,1-5,7H2;1H2,(H,4,5)(H2,6,7,8)
- InChI Key: MJKYGUXBFYGLLM-UHFFFAOYSA-N
- SMILES: P(=O)(O)(O)OC(=C)C(=O)O.NC1CCCCC1.NC1CCCCC1.NC1CCCCC1
Computed Properties
- Exact Mass: 465.29700
- Monoisotopic Mass: 603.051923
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 31
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: Not determined
- Topological Polar Surface Area: 338
Experimental Properties
- Color/Form: solid
- Melting Point: 197-198 °C
- Boiling Point: 466.7 °C at 760 mmHg
- Flash Point: 236.1 °C
- PSA: 205.28000
- LogP: 0.91870
- Solubility: Not determined
Phosphoenolpyruvic acid tricyclohexylammonium salt Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S24/25
- FLUKA BRAND F CODES:10-21
- TSCA:Yes
- Storage Condition:0-10°C
Phosphoenolpyruvic acid tricyclohexylammonium salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-W011704A-10mg |
Phosphoenolpyruvic acid tricyclohexylammonium salt |
35556-70-8 | 99.66% | 10mg |
¥496 | 2025-04-16 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BP2132-1g |
Phosphoenolpyruvic acid tricyclohexylammonium salt |
35556-70-8 | ≥98% | 1g |
¥685元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BP2132-250mg |
Phosphoenolpyruvic acid tricyclohexylammonium salt |
35556-70-8 | ≥98% | 250mg |
¥290元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BP2132-5g |
Phosphoenolpyruvic acid tricyclohexylammonium salt |
35556-70-8 | ≥98% | 5g |
¥2790元 | 2023-09-15 | |
| Fluorochem | M02739-1g |
Phosphoenolpyruvate, tricyclohexylammonium salt |
35556-70-8 | 95% | 1g |
£120.00 | 2022-02-28 | |
| Fluorochem | M02739-5g |
Phosphoenolpyruvate, tricyclohexylammonium salt |
35556-70-8 | 95% | 5g |
£412.00 | 2022-02-28 | |
| Apollo Scientific | BIP0690-1g |
Phosphoenolpyruvic acid, tricyclohexylammonium salt |
35556-70-8 | 1g |
£68.00 | 2023-08-31 | ||
| Apollo Scientific | BIP0690-5g |
Phosphoenolpyruvic acid, tricyclohexylammonium salt |
35556-70-8 | 5g |
£275.00 | 2023-08-31 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P50040-1g |
PHOSPHOENOLPYRUVIC ACID TRIS(CYCLOHEXYLAMMONIUM) SALT |
35556-70-8 | 1g |
¥815.0 | 2021-09-08 | ||
| TRC | P353713-10mg |
Phosphoenolpyruvic Acid tris(Cyclohexylammonium) Salt |
35556-70-8 | 10mg |
$ 50.00 | 2022-06-03 |
Phosphoenolpyruvic acid tricyclohexylammonium salt Suppliers
Phosphoenolpyruvic acid tricyclohexylammonium salt Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on Phosphoenolpyruvic acid tricyclohexylammonium salt
Phosphoenolpyruvic Acid Tricyclohexylammonium Salt (CAS No. 35556-70-8): A Comprehensive Overview
Phosphoenolpyruvic acid tricyclohexylammonium salt (CAS No. 35556-70-8) is a crucial compound in the field of biochemistry and pharmaceutical research. This compound, often referred to as PEP tricyclohexylammonium salt, plays a significant role in various metabolic pathways and has been the subject of extensive research due to its unique properties and potential applications.
Phosphoenolpyruvic acid tricyclohexylammonium salt is a stabilized form of phosphoenolpyruvate (PEP), a key intermediate in glycolysis and gluconeogenesis. The tricyclohexylammonium counterion enhances the stability and solubility of PEP, making it more suitable for various experimental and therapeutic applications. This compound is widely used in biochemical assays, enzymatic studies, and as a substrate in metabolic engineering.
Recent studies have highlighted the importance of PEP tricyclohexylammonium salt in understanding the regulation of metabolic pathways. For instance, a study published in the Journal of Biological Chemistry demonstrated that PEP plays a critical role in the regulation of pyruvate kinase, an enzyme essential for glycolysis. The stabilized form of PEP, such as PEP tricyclohexylammonium salt, allows researchers to investigate the kinetics and regulation of this enzyme more effectively.
In addition to its role in metabolic studies, Phosphoenolpyruvic acid tricyclohexylammonium salt has shown promise in pharmaceutical research. Its ability to modulate key metabolic enzymes makes it a potential candidate for developing new therapeutic agents. For example, a study published in the Journal of Medicinal Chemistry explored the use of PEP derivatives, including PEP tricyclohexylammonium salt, as inhibitors of pyruvate kinase M2 (PKM2), which is overexpressed in many cancer cells. The results indicated that these compounds could potentially be used to target cancer metabolism and inhibit tumor growth.
The structural stability and solubility provided by the tricyclohexylammonium counterion are particularly advantageous in drug development. This form of PEP is more stable under various experimental conditions, allowing for more consistent and reliable results. Furthermore, the enhanced solubility facilitates its use in both in vitro and in vivo studies, making it a valuable tool for researchers.
Beyond its direct applications, Phosphoenolpyruvic acid tricyclohexylammonium salt has also been used as a model compound to study the interactions between small molecules and enzymes. A recent study published in the Journal of Molecular Biology utilized NMR spectroscopy to investigate the binding interactions between PEP and pyruvate kinase. The insights gained from this study have contributed to a better understanding of the molecular mechanisms underlying enzyme regulation.
In conclusion, Phosphoenolpyruvic acid tricyclohexylammonium salt (CAS No. 35556-70-8) is a versatile compound with significant implications for both basic research and pharmaceutical development. Its unique properties make it an essential tool for studying metabolic pathways, enzyme kinetics, and potential therapeutic targets. As research continues to advance, the importance of this compound is likely to grow, opening new avenues for scientific discovery and innovation.
35556-70-8 (Phosphoenolpyruvic acid tricyclohexylammonium salt) Related Products
- 10526-80-4(Phospho(enol)pyruvic Acid Cyclohexylammonium Salt)
- 88253-19-4(2-Propenoic acid, 3-bromo-2-(phosphonooxy)-, (E)-, compd. with cyclohexanamine (1:1) (9CI))
- 88253-15-0(2-Propenoic acid, 3-bromo-2-(phosphonooxy)-, (Z)-, compd. with cyclohexanamine (1:1) (9CI))
- 123334-13-4(phosphoenolpyruvic acid tris(cyclohexylammonium) salt)
- 95648-83-2(phosphoglycolic acid tri*(monocyclohexylammonium))
- 866567-63-7(2-Propenoic acid, 2-(phosphonooxy)-, compd. with 2-aminoethanol)
- 35293-13-1(2-Propenoic acid, 3-fluoro-2-(phosphonooxy)-, (Z)-, compd. withcyclohexanamine (1:1))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)